4-(2-chlorophenoxy)-N-(pyridin-3-yl)benzene-1-sulfonamide
Description
4-(2-chlorophenoxy)-N-(pyridin-3-yl)benzene-1-sulfonamide, commonly known as CPBS, is a sulfonamide derivative that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of carbonic anhydrase IX (CA IX), which is overexpressed in hypoxic tumors. CPBS has shown promising results in preclinical studies as a potential anticancer agent.
Scientific Research Applications
Crystallography and Molecular Structure
Research on compounds closely related to "4-(2-chlorophenoxy)-N-(pyridin-3-yl)benzene-1-sulfonamide" has focused on understanding their crystal structures and molecular interactions. For instance, the study of bosentan monohydrate reveals the dihedral angles between pyrimidine and benzene rings, showcasing the compound's structural configuration and potential for forming U-shaped channels around twisted pyrimidine rings. These structural insights are crucial for drug design, highlighting intermolecular interactions and hydrogen bonding patterns (Kaur et al., 2012).
Enzymatic Inhibition
Another research avenue explores the difference in inhibitory properties of sulfonamides against carbonic anhydrase (CA) enzymes. A study demonstrated how slight alterations in sulfonamide structures, such as the replacement of a CH by a nitrogen atom, significantly impact their inhibitory effectiveness against various CA isoforms. This research provides valuable information for developing isoform-selective, highly effective sulfonamide CA inhibitors, crucial for designing therapeutic agents for conditions like glaucoma, epilepsy, and cancer (Bozdağ et al., 2014).
Solvation and Molecular Interactions
The solvation, sublimation, and molecular interaction studies of sulfonamides, including compounds similar to "4-(2-chlorophenoxy)-N-(pyridin-3-yl)benzene-1-sulfonamide," reveal the thermodynamics of these processes. By analyzing crystal structures and thermochemical parameters, researchers can deduce the forces driving these molecules' solubility and distribution between different solvents. This research is essential for understanding drug solubility and distribution, impacting formulation and bioavailability (Perlovich et al., 2008).
properties
IUPAC Name |
4-(2-chlorophenoxy)-N-pyridin-3-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3S/c18-16-5-1-2-6-17(16)23-14-7-9-15(10-8-14)24(21,22)20-13-4-3-11-19-12-13/h1-12,20H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVBIHPTFIGDSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=CC=C(C=C2)S(=O)(=O)NC3=CN=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-chlorophenoxy)-N-pyridin-3-ylbenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromo-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole](/img/structure/B2949052.png)
![(5-bromo-2-chlorophenyl)(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)methanone](/img/structure/B2949055.png)
![3-Methoxy-4-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yloxy)benzaldehyde](/img/structure/B2949057.png)
![2-(propylamino)-3-[(1E)-(propylimino)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B2949058.png)
![N-[5-[(2-methylphenyl)methylthio]-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide](/img/structure/B2949059.png)
![4,7-dimethyl-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine](/img/structure/B2949067.png)
![2-[(Pyrimidin-2-yl)amino]cyclobutan-1-ol](/img/structure/B2949072.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(4-(2-(isopropylamino)-2-oxoethyl)phenyl)-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)acetamide](/img/structure/B2949073.png)